N-[1-(2,5-Dimethoxyphenyl)ethyl]-2-[(4-methylphenyl)methyl-prop-2-ynylamino]acetamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-2-[(4-methylphenyl)methyl-prop-2-ynylamino]acetamide
• InChI: InChI=1S/C23H28N2O3/c1-6-13-25(15-19-9-7-17(2)8-10-19)16-23(26)24-18(3)21-14-20(27-4)11-12-22(21)28-5/h1,7-12,14,18H,13,15-16H2,2-5H3,(H,24,26)
• InChI Key: KLOPUTNULNLTQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC#C)CC(=O)NC(C)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-[1-(2,5-Dimethoxyphenyl)ethyl]-2-[(4-methylphenyl)methyl-prop-2-ynylamino]acetamide” can be analyzed using various spectroscopic techniques such as FTIR, HRESIMS, 1D and 2D NMR.

Scientific Research Applications

Pharmacokinetics and Toxicology

• Toxicokinetics of Novel Amphetamines : Research has been conducted on the toxicology of novel amphetamines, which shares structural similarities with N-[1-(2,5-Dimethoxyphenyl)ethyl]-2-[(4-methylphenyl)methyl-prop-2-ynylamino]acetamide. Studies highlight the significant toxicity from derivatives of amphetamines and cathinones, indicating the potential for severe health impacts from novel psychoactive substances. This research emphasizes the need for understanding the pharmacokinetics and toxicological profiles of such compounds (Hieger et al., 2015).

• Pharmacokinetics in Different Populations : Investigations into the pharmacokinetics of commonly used medications, such as paracetamol (acetaminophen), in specific populations (e.g., the elderly) can offer insights into how different compounds are metabolized and distributed within the body. Such studies are crucial for safe and effective medication use across diverse demographic groups (Liukas et al., 2011).

Environmental and Occupational Health

• Biomonitoring of Occupational Exposure : Research on occupational exposure to industrial chemicals provides insight into the methodologies used to monitor and assess the health risks associated with exposure to various chemical compounds. Such studies contribute to the development of safety standards and protective measures in the workplace, particularly in industries involving synthetic materials and solvents (Princivalle et al., 2010).

• Exposure to Environmental Contaminants : Studies on the presence of environmental contaminants, such as alkylphenols in human adipose tissue, highlight the broader implications of chemical exposure on human health. These investigations underscore the importance of understanding the environmental persistence and bioaccumulation of chemical compounds, as well as their potential endocrine-disrupting effects (Lopez-Espinosa et al., 2009).